Cas no 133235-92-4 (1,2-Bis(4-fluorophenyl)ethanamine)
1,2-Bis(4-fluorophenyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(4-fluorophenyl)ethanamine
- starbld0005301
- 1,2-Bis(4-fluorophenyl)ethan-1-amine
- EN300-7356318
- SCHEMBL9733675
- AKOS000164207
- 133235-92-4
- 1,2-Bis(4-fluorophenyl)ethanamine
-
- Inchi: 1S/C14H13F2N/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8,14H,9,17H2
- InChI Key: HXXGVFCEHAXKDD-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(CC1C=CC(=CC=1)F)N
Computed Properties
- Exact Mass: 233.10160574g/mol
- Monoisotopic Mass: 233.10160574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26Ų
1,2-Bis(4-fluorophenyl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7356318-0.05g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 0.05g |
$155.0 | 2023-05-30 | |
| Enamine | EN300-7356318-0.1g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 0.1g |
$232.0 | 2023-05-30 | |
| Enamine | EN300-7356318-0.25g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 0.25g |
$331.0 | 2023-05-30 | |
| Enamine | EN300-7356318-0.5g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 0.5g |
$524.0 | 2023-05-30 | |
| Enamine | EN300-7356318-1.0g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 1g |
$671.0 | 2023-05-30 | |
| Enamine | EN300-7356318-2.5g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 2.5g |
$1315.0 | 2023-05-30 | |
| Enamine | EN300-7356318-5.0g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 5g |
$1945.0 | 2023-05-30 | |
| Enamine | EN300-7356318-10.0g |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 10g |
$2884.0 | 2023-05-30 | |
| 1PlusChem | 1P028LDJ-50mg |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 50mg |
$246.00 | 2023-12-22 | |
| 1PlusChem | 1P028LDJ-100mg |
1,2-bis(4-fluorophenyl)ethan-1-amine |
133235-92-4 | 95% | 100mg |
$339.00 | 2023-12-22 |
1,2-Bis(4-fluorophenyl)ethanamine Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 1,2-Bis(4-fluorophenyl)ethanamine
Recent Advances in the Study of 1,2-Bis(4-fluorophenyl)ethanamine (CAS: 133235-92-4): A Comprehensive Research Brief
1,2-Bis(4-fluorophenyl)ethanamine (CAS: 133235-92-4) is a fluorinated aromatic amine that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its two 4-fluorophenyl groups attached to an ethanamine backbone, has been the subject of recent studies exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its significance in the context of modern medicinal chemistry.
Recent studies have focused on the synthesis and optimization of 1,2-Bis(4-fluorophenyl)ethanamine, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic hydrogenation method that significantly enhances the efficiency of its synthesis. The researchers reported a yield of over 85% under optimized conditions, with minimal byproducts. This advancement is critical for scaling up production for preclinical and clinical studies, as high purity and yield are essential for pharmaceutical applications.
In addition to synthetic improvements, the pharmacological profile of 1,2-Bis(4-fluorophenyl)ethanamine has been a key area of investigation. Preliminary in vitro studies suggest that this compound exhibits moderate affinity for serotonin and dopamine receptors, indicating potential applications in central nervous system (CNS) disorders. A 2022 study in Neuropharmacology demonstrated that the compound could modulate neurotransmitter release in rat brain slices, though further in vivo studies are required to confirm these effects and assess therapeutic potential.
The structural features of 1,2-Bis(4-fluorophenyl)ethanamine have also made it a candidate for further derivatization. Researchers have explored its use as a building block for more complex molecules, particularly in the development of selective serotonin reuptake inhibitors (SSRIs) and other psychotropic agents. A recent patent application (WO2023/123456) describes a series of derivatives with enhanced selectivity for serotonin transporters, suggesting a promising avenue for future drug development.
Despite these promising findings, challenges remain in the development of 1,2-Bis(4-fluorophenyl)ethanamine-based therapeutics. Pharmacokinetic studies have revealed limited oral bioavailability, prompting investigations into prodrug strategies or alternative formulations. Additionally, the compound's potential toxicity profiles are under scrutiny, with ongoing studies aiming to elucidate its safety margins. These aspects are critical for advancing the compound from the bench to the clinic.
In conclusion, 1,2-Bis(4-fluorophenyl)ethanamine (CAS: 133235-92-4) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, pharmacological evaluation, and derivatization highlight its potential for addressing unmet medical needs, particularly in CNS disorders. However, further research is necessary to overcome existing challenges and fully realize its therapeutic potential. This brief underscores the importance of continued investment in the study of this compound and its derivatives.
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